Cas no 13598-53-3 (Samarium hydride (SmH3))

• Product Name: Samarium hydride (SmH3)
• CAS No: 13598-53-3
• MF: H₃Sm
• MW: 153.383820772171
• CID: 156790
• PubChem ID: 166867
• Update Time: 2025-04-19

Samarium hydride (SmH3) Chemical and Physical Properties

Names and Identifiers

• Samarium hydride (SmH3)
• samarium trihydride
• samarium(3+) trihydride
• Einecs 237-070-9
• Trihydridesamarium(III)
• 13598-53-3
• DTXSID801337290
• hydride;samarium(3+)
• 13598-32-8

• Inchi： 1S/Sm.3H/q+3;3*-1
• InChI Key： PGQKACOBNSOJOQ-UHFFFAOYSA-N
• SMILES： [Sm+3].[H-].[H-].[H-]

Computed Properties

• Exact Mass: 146.93549
• Monoisotopic Mass: 154.94321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 1
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0